4-(Pyridin-4-yl)thiophene-2-carboxylic acid

• IUPAC Name: 4-pyridin-4-ylthiophene-2-carboxylic acid
• InChI: InChI=1S/C10H7NO2S/c12-10(13)9-5-8(6-14-9)7-1-3-11-4-2-7/h1-6H,(H,12,13)
• InChI Key: CORFNNOZMVWDAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CSC(=C2)C(=O)O
• Molecular Formula: C10H7NO2S
• Molecular Weight: 205.23 g/mol

Description

The compound "4-(Pyridin-4-yl)thiophene-2-carboxylic acid" is a heterocyclic compound that features both pyridine and thiophene rings. This compound is of interest due to its potential applications in various fields such as materials science, pharmaceuticals, and organic electronics. The pyridine and thiophene moieties are known for their electron-rich properties, which can be exploited in the design of coordination polymers, metal-organic frameworks (MOFs), and other complex structures.

Synthesis Analysis

The synthesis of heterocyclic compounds related to "this compound" often involves multistep reactions that can include the formation of zwitterions, as seen in the orthogonal synthesis of densely functionalized pyrroles and thiophenes . The use of ambident nucleophilic zwitterions derived from imidazo[1,5-a]pyridine carbenes demonstrates the versatility of heterocyclic carbenes in constructing complex thiophene derivatives .

Molecular Structure Analysis

The molecular structure of compounds similar to "this compound" can be quite complex, as evidenced by the synthesis of metal-organic frameworks that incorporate pyridine-based ligands . These structures can exhibit unique topologies and secondary building units, which are crucial for their adsorption properties and potential applications in gas storage and separation .

Chemical Reactions Analysis

Compounds with pyridine and thiophene moieties can participate in a variety of chemical reactions. For instance, coordination polymers can be synthesized using multidentate ligands that contain pyridine units, leading to structures with diverse topologies and properties . Additionally, the reactivity of such compounds can be further explored through transformations, such as saponification, alkylation, and dehydrogenation, to yield a range of derivatives with potential biological activity .

Physical and Chemical Properties Analysis

The physical and chemical properties of "this compound" and related compounds are influenced by their molecular structure. For example, the synthesis and structural assessment of a triazole derivative containing pyridine and phenyl groups revealed insights into the molecular and supramolecular structures through X-ray diffractometry . Similarly, the synthesis of a pyridine-carbonitrile derivative with a thiophene ring allowed for a detailed characterization using spectroscopic methods and X-ray single crystal analysis, highlighting the importance of substituents on the physical properties of the molecule . The study of metal complexes with quinoline carboxylate ligands derived from pyridine further emphasizes the role of molecular structure in determining the fluorescent behavior and antibacterial activities of these compounds .